Cas no 856255-58-8 (4-Cyano-3-methylphenylboronic acid)

• Product Name: 4-Cyano-3-methylphenylboronic acid
• CAS No: 856255-58-8
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• MDL: MFCD18394419
• CID: 1024476
• PubChem ID: 53216294
• Update Time: 2024-10-26

4-Cyano-3-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Cyano-3-methylphenyl)boronic acid
• 4-Cyano-3-methylphenylboronic acid
• B-(4-Cyano-3-methylphenyl)boronic acid (ACI)
• Boronic acid, (4-cyano-3-methylphenyl)- (9CI)
• MFCD18394419
• CS-0135003
• D71429
• DTXSID10681546
• CCEBEGIKXKLSDR-UHFFFAOYSA-N
• (4-Cyano-3-methylphenyl)boronicacid
• DB-253165
• EN300-316619
• SCHEMBL3267439
• AKOS015893133
• 856255-58-8
• 4-Cyano-3-methylphenylboronicacid

• MDL： MFCD18394419
• Inchi： 1S/C8H8BNO2/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,11-12H,1H3
• InChI Key： CCEBEGIKXKLSDR-UHFFFAOYSA-N
• SMILES： N#CC1C(C)=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 161.06500
• Monoisotopic Mass: 161.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: -0.45352